3-Bromo-4-nitrobenzene-1-sulfonyl fluoride

• CAS No.: 402-18-6
• Molecular Formula: C6H3BrFNO4S
• Molecular Weight: 284.06 g/mol
• IUPAC Name: 3-bromo-4-nitrobenzenesulfonyl fluoride
• InChI: InChI=1S/C6H3BrFNO4S/c7-5-3-4(14(8,12)13)1-2-6(5)9(10)11/h1-3H
• InChI Key: NOGHSKMDXPNFLD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1S(=O)(=O)F)Br)[N+](=O)[O-]

Description

3-Bromo-4-nitrobenzene-1-sulfonyl fluoride is an organic compound with the molecular formula C6H3BrFNO4S. It is a white to light yellow solid that is used primarily in research and development settings. This compound is known for its unique stability and reactivity balance, making it valuable in various scientific applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-4-nitrobenzene-1-sulfonyl fluoride typically involves a multi-step process. One common method is the direct transformation of sulfonates or sulfonic acids to sulfonyl fluorides. This process features mild reaction conditions using readily available reagents . Another method involves the chlorine-fluorine exchange of arenesulfonyl chloride in the presence of an aqueous solution of potassium fluoride (KF) or potassium bifluoride (KHF2) .

Industrial Production Methods

Industrial production methods for this compound are not well-documented, likely due to its primary use in research rather than large-scale industrial applications. the methods mentioned above can be scaled up for industrial production with appropriate adjustments to reaction conditions and equipment.

Chemical Reactions Analysis

Types of Reactions

3-Bromo-4-nitrobenzene-1-sulfonyl fluoride undergoes various chemical reactions, including:

Electrophilic Aromatic Substitution: This compound can participate in electrophilic aromatic substitution reactions, where the nitro group acts as a meta-directing group.

Nucleophilic Substitution: The sulfonyl fluoride group can undergo nucleophilic substitution reactions, forming sulfonamides and other derivatives.

Common Reagents and Conditions

Electrophilic Aromatic Substitution: Common reagents include bromine (Br2) and nitric acid (HNO3) under acidic conditions.

Nucleophilic Substitution: Reagents such as amines and alcohols can react with the sulfonyl fluoride group under basic conditions.